Cas no 68864-42-6 (Benzamide, N,N'-1,3-propanediylbis[2-amino-)

Benzamide, N,N'-1,3-propanediylbis[2-amino- structure
68864-42-6 structure
Product Name:Benzamide, N,N'-1,3-propanediylbis[2-amino-
CAS No:68864-42-6
MF:C17H20N4O2
MW:312.366303443909
CID:392506
PubChem ID:2806995
Update Time:2025-04-19

Benzamide, N,N'-1,3-propanediylbis[2-amino- Chemical and Physical Properties

Names and Identifiers

    • 2-amino-N-[3-[(2-aminobenzoyl)amino]propyl]benzamide
    • ST51030143
    • DTXSID40384533
    • 68864-42-6
    • HMS551N03
    • CCG-51726
    • Maybridge1_003633
    • AKOS024382054
    • SR-01000641010-1
    • N,N'-(Propane-1,3-diyl)bis(2-aminobenzamide)
    • SCHEMBL866062
    • Benzamide, N,N'-1,3-propanediylbis[2-amino-
    • Inchi: 1S/C17H20N4O2/c18-14-8-3-1-6-12(14)16(22)20-10-5-11-21-17(23)13-7-2-4-9-15(13)19/h1-4,6-9H,5,10-11,18-19H2,(H,20,22)(H,21,23)
    • InChI Key: CDGVJBQIIDMDGM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1N)NCCCNC(C1C=CC=CC=1N)=O

Computed Properties

  • Exact Mass: 312.1588
  • Monoisotopic Mass: 312.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 110.24

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